![molecular formula C25H30FN3O3S B2631735 3-((2,4-dimethylphenyl)sulfonyl)-6-fluoro-1-methyl-7-(4-propylpiperazin-1-yl)quinolin-4(1H)-one CAS No. 892778-47-1](/img/structure/B2631735.png)
3-((2,4-dimethylphenyl)sulfonyl)-6-fluoro-1-methyl-7-(4-propylpiperazin-1-yl)quinolin-4(1H)-one
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Description
“3-((2,4-dimethylphenyl)sulfonyl)-6-fluoro-1-methyl-7-(4-propylpiperazin-1-yl)quinolin-4(1H)-one” is a complex organic compound. It contains a quinoline backbone, which is a type of heterocyclic aromatic organic compound. It also has a sulfonyl group attached to a 2,4-dimethylphenyl group, a fluorine atom, a methyl group, and a propylpiperazine group .
Scientific Research Applications
Green Synthesis Approach
A nanocrystalline titania-based sulfonic acid material was developed as an efficient catalyst for the synthesis of piperazinyl-quinolinyl pyran derivatives. This green chemistry approach highlights the potential for synthesizing complex organic compounds, including quinolinyl derivatives, under solvent-free conditions, which could offer environmental and cost benefits for large-scale production (Murugesan, Gengan, & Krishnan, 2016).
Antibacterial Activity
2-Substituted 6-fluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acids, structurally related to the compound of interest, have been synthesized and evaluated for their antibacterial activity. This research underscores the significance of fluoroquinolone derivatives in developing new antibacterial agents, pointing to potential applications in treating bacterial infections (Jung, Baek, & Park, 2001).
Anticancer Activity
A series of 1,2,4-triazolo[4,3-a]-quinoline derivatives were designed, synthesized, and assessed for their anticancer activity. This effort demonstrates the role of quinolinyl derivatives in developing novel anticancer drugs, offering insights into structural requirements for enhanced efficacy against cancer cell lines (Reddy et al., 2015).
Properties
IUPAC Name |
3-(2,4-dimethylphenyl)sulfonyl-6-fluoro-1-methyl-7-(4-propylpiperazin-1-yl)quinolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H30FN3O3S/c1-5-8-28-9-11-29(12-10-28)22-15-21-19(14-20(22)26)25(30)24(16-27(21)4)33(31,32)23-7-6-17(2)13-18(23)3/h6-7,13-16H,5,8-12H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDQFPPVSXCZLJK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1CCN(CC1)C2=C(C=C3C(=C2)N(C=C(C3=O)S(=O)(=O)C4=C(C=C(C=C4)C)C)C)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H30FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
471.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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